Cas no 117297-41-3 (4-Hydroxyquinazoline-6-Carbonitrile)
117297-41-3 structure
Product Name:4-Hydroxyquinazoline-6-Carbonitrile
CAS No:117297-41-3
MF:C9H5N3O
MW:171.155501127243
MDL:MFCD20039986
CID:842697
PubChem ID:135703883
Update Time:2025-04-19
4-Hydroxyquinazoline-6-Carbonitrile Chemical and Physical Properties
Names and Identifiers
-
- 4-oxo-3,4-Dihydroquinazoline-6-carbonitrile
- 4-hydroxyquinazoline-6-carbonitrile
- 6-Quinazolinecarbonitrile, 3,4-dihydro-4-oxo-
- AK127410
- KB-242956
- SureCN4203914
- SureCN6764082
- 6-cyanoquinazolin-4(3H)-one
- 6-Cyanoquinazolin-4-one
- VXISBCZDQLPLJO-UHFFFAOYSA-N
- 4-oxo-1H-quinazoline-6-carbonitrile
- FCH1314878
- NE57207
- OR350144
- AX8249201
- Z3931
- 4-Oxo-1,4-dihydro
- CS-0084718
- SCHEMBL4203914
- DS-2903
- SCHEMBL17203049
- 117297-41-3
- AKOS016012688
- EN300-135750
- DTXSID60563146
- 4-oxo-3,4-dihydro-quinazoline-6-carbonitrile
- AKOS026726460
- MFCD20039986
- FS-3787
- 4-Oxo-1,4-dihydroquinazoline-6-carbonitrile
- 4-OXO-3H-QUINAZOLINE-6-CARBONITRILE
- 4-Hydroxyquinazoline-6-Carbonitrile
-
- MDL： MFCD20039986
- Inchi： 1S/C9H5N3O/c10-4-6-1-2-8-7(3-6)9(13)12-5-11-8/h1-3,5H,(H,11,12,13)
- InChI Key： VXISBCZDQLPLJO-UHFFFAOYSA-N
- SMILES： O=C1C2C=C(C#N)C=CC=2N=CN1
Computed Properties
- Exact Mass: 171.043261791g/mol
- Monoisotopic Mass: 171.043261791g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 0
- Complexity: 301
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 65.2
- XLogP3: 0.4
4-Hydroxyquinazoline-6-Carbonitrile Security Information
- Signal Word：Warning
- Hazard Statement： H302-H315-H319-H332-H335
- Warning Statement： P261-P280-P305+P351+P338
- Storage Condition：Sealed in dry,Room Temperature
4-Hydroxyquinazoline-6-Carbonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | A410895-2.5mg |
4-Hydroxyquinazoline-6-Carbonitrile |
117297-41-3 | 2.5mg |
$ 50.00 | 2022-06-08 | ||
| TRC | A410895-5mg |
4-Hydroxyquinazoline-6-Carbonitrile |
117297-41-3 | 5mg |
$ 70.00 | 2022-06-08 | ||
| TRC | A410895-25mg |
4-Hydroxyquinazoline-6-Carbonitrile |
117297-41-3 | 25mg |
$ 250.00 | 2022-06-08 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-VA050-5g |
4-Hydroxyquinazoline-6-Carbonitrile |
117297-41-3 | 95+% | 5g |
8993CNY | 2021-05-08 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-VA050-250mg |
4-Hydroxyquinazoline-6-Carbonitrile |
117297-41-3 | 95+% | 250mg |
1807CNY | 2021-05-08 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-VA050-1g |
4-Hydroxyquinazoline-6-Carbonitrile |
117297-41-3 | 95+% | 1g |
2419.0CNY | 2021-07-12 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-VA050-100mg |
4-Hydroxyquinazoline-6-Carbonitrile |
117297-41-3 | 95+% | 100mg |
866CNY | 2021-05-08 | |
| Ambeed | A354609-250mg |
4-oxo-3,4-Dihydroquinazoline-6-carbonitrile |
117297-41-3 | 95% | 250mg |
$59.0 | 2024-04-26 | |
| Ambeed | A354609-1g |
4-oxo-3,4-Dihydroquinazoline-6-carbonitrile |
117297-41-3 | 95% | 1g |
$159.0 | 2024-04-26 | |
| Ambeed | A354609-5g |
4-oxo-3,4-Dihydroquinazoline-6-carbonitrile |
117297-41-3 | 95% | 5g |
$554.0 | 2024-04-26 |
4-Hydroxyquinazoline-6-Carbonitrile Related Literature
-
Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
-
Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
-
Eunju Nam,Jiyeon Han,Sunhee Choi,Mi Hee Lim Chem. Commun., 2021,57, 7637-7640
-
Joseph W. Bennett,Diamond T. Jones,Blake G. Hudson,Joshua Melendez-Rivera,Robert J. Hamers,Sara E. Mason Environ. Sci.: Nano, 2020,7, 1642-1651
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